Cas no 30855-43-7 (Pyrimido[5,4-e]-1,2,4-triazine-3-aceticacid, 5-chloro-1,2-dihydro-, ethyl ester)

• Product Name: Pyrimido[5,4-e]-1,2,4-triazine-3-aceticacid, 5-chloro-1,2-dihydro-, ethyl ester
• CAS No: 30855-43-7
• MF: C₉H₁₀ClN₅O₂
• MW: 255.660999774933
• CID: 314662
• PubChem ID: 267897
• Update Time: 2025-04-19

Pyrimido[5,4-e]-1,2,4-triazine-3-aceticacid, 5-chloro-1,2-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-e]-1,2,4-triazine-3-aceticacid, 5-chloro-1,2-dihydro-, ethyl ester
• (5-carboxy-2-nitrophenyl)acetonitrile
• (5-chloro-1,2-dihydro-pyrimido[5,4-e][1,2,4]triazin-3-yl)-acetic acid ethyl ester
• 5-CARBOXY-2-NITROBENZYL CYANIDE
• AGN-PC-00N40V
• Benzoic acid, 3-(cyanomethyl)-4-nitro-
• CTK8G4948
• KB-197194
• N515
• NSC107667
• NSC-107667
• ethyl (5-chloro-1,2-dihydropyrimido[5,4-e][1,2,4]triazin-3-yl)acetate
• DTXSID00953047
• 30855-43-7

• Inchi： 1S/C9H10ClN5O2/c1-2-17-6(16)3-5-13-7-8(10)11-4-12-9(7)15-14-5/h4H,2-3H2,1H3,(H,13,14)(H,11,12,15)
• InChI Key： RTEFTMDSKJOYLV-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)NNC(CC(=O)OCC)=N2

Computed Properties

• Exact Mass: 255.0525
• Monoisotopic Mass: 255.052302
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5
• XLogP3: 1.8

Experimental Properties

• Density: 1.63
• Boiling Point: 441.6°Cat760mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.706
• PSA: 88.5
• LogP: 1.00220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines